Methyl hexanoate
Methyl hexanoate
Methyl caproate is a clear colorless liquid. (NTP, 1992)
Methyl hexanoate is a fatty acid methyl ester derived from hexanoic (caproic acid). It has a role as a plant metabolite and a flavouring agent. It is a fatty acid methyl ester and a hexanoate ester.
Methyl hexanoate is a natural product found in Humulus lupulus, Citrus iyo, and other organisms with data available.
Methyl hexanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Methyl hexanoate is a fatty acid methyl ester derived from hexanoic (caproic acid). It has a role as a plant metabolite and a flavouring agent. It is a fatty acid methyl ester and a hexanoate ester.
Methyl hexanoate is a natural product found in Humulus lupulus, Citrus iyo, and other organisms with data available.
Methyl hexanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
106-70-7
VCID:
VC21137657
InChI:
InChI=1S/C7H14O2/c1-3-4-5-6-7(8)9-2/h3-6H2,1-2H3
SMILES:
CCCCCC(=O)OC
Molecular Formula:
C7H14O2
Molecular Weight:
130.18 g/mol
Methyl hexanoate
CAS No.: 106-70-7
Cat. No.: VC21137657
Molecular Formula: C7H14O2
Molecular Weight: 130.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl caproate is a clear colorless liquid. (NTP, 1992) Methyl hexanoate is a fatty acid methyl ester derived from hexanoic (caproic acid). It has a role as a plant metabolite and a flavouring agent. It is a fatty acid methyl ester and a hexanoate ester. Methyl hexanoate is a natural product found in Humulus lupulus, Citrus iyo, and other organisms with data available. Methyl hexanoate is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 106-70-7 |
| Molecular Formula | C7H14O2 |
| Molecular Weight | 130.18 g/mol |
| IUPAC Name | methyl hexanoate |
| Standard InChI | InChI=1S/C7H14O2/c1-3-4-5-6-7(8)9-2/h3-6H2,1-2H3 |
| Standard InChI Key | NUKZAGXMHTUAFE-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OC |
| Canonical SMILES | CCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical liquid |
| Boiling Point | 302 °F at 760 mmHg (NTP, 1992) 148.00 to 150.00 °C. @ 760.00 mm Hg |
| Flash Point | 163 °F (NTP, 1992) |
| Melting Point | -96 °F (NTP, 1992) -71 °C |
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